Cas no 1785316-17-7 (1lambda6-thia-7-azaspiro4.4nonane-1,1-dione)

• Product Name: 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione
• CAS No: 1785316-17-7
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• MDL: MFCD29042908
• CID: 5237868
• PubChem ID: 105436280
• Update Time: 2026-03-08

1lambda6-thia-7-azaspiro4.4nonane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-Thia-7-azaspiro[4.4]nonane, 1,1-dioxide
• 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione

• MDL： MFCD29042908
• Inchi： 1S/C7H13NO2S/c9-11(10)5-1-2-7(11)3-4-8-6-7/h8H,1-6H2
• InChI Key： FDRGMYKYAGTUFB-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CCNC2)CCC1

Additional information on 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione

Research Briefing on 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione (CAS: 1785316-17-7)

1lambda6-thia-7-azaspiro4.4nonane-1,1-dione (CAS: 1785316-17-7) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thia-azaspiro structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug discovery. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense research interest.

The synthesis of 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione involves a multi-step process that includes the formation of the spirocyclic core followed by the introduction of the thia and aza functionalities. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Researchers have noted its high stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical applications.

In terms of biological activity, preliminary studies have demonstrated that 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for the development of new anti-inflammatory agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.

Another area of interest is the compound's potential application in oncology. Recent research has indicated that 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione may interact with specific protein targets involved in cell proliferation and apoptosis. For instance, it has been observed to induce apoptosis in certain cancer cell lines, possibly through the activation of caspase pathways. These findings highlight its potential as a chemotherapeutic agent, although more extensive preclinical studies are required to validate these effects and assess its safety profile.

Beyond its therapeutic potential, 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione is also being explored as a versatile building block in medicinal chemistry. Its spirocyclic framework offers a rigid and three-dimensional structure that can be functionalized to create diverse derivatives with tailored biological activities. Several research groups have reported the successful synthesis of analogs with improved potency and selectivity, paving the way for the development of new drug candidates.

In conclusion, 1lambda6-thia-7-azaspiro4.4nonane-1,1-dione (CAS: 1785316-17-7) represents a promising compound with multifaceted applications in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future research. As studies progress, it is anticipated that this compound will contribute to the development of novel therapeutic agents targeting inflammation, cancer, and other diseases. Continued exploration of its pharmacological properties and optimization of its chemical structure will be essential to fully realize its potential in the pharmaceutical industry.